Cas no 1823183-97-6 (Methyl 2-((3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)oxy)acetate)

• Product Name: Methyl 2-((3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)oxy)acetate
• CAS No: 1823183-97-6
• MF: C₁₁H₇ClF₃N₃O₄
• MW: 337.639191865921
• MDL: MFCD29042620
• CID: 4708641
• Update Time: 2025-10-29

Methyl 2-((3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)oxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)oxy)acetate
• methyl 2-({3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-5-yl}oxy)acetate
• Methyl 2-((3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)oxy)acetate

• MDL： MFCD29042620
• Inchi： 1S/C11H7ClF3N3O4/c1-20-7(19)4-21-10-17-9(18-22-10)8-6(12)2-5(3-16-8)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： SBKJLXYIDHGUMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1=NOC(=N1)OCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Topological Polar Surface Area: 87.3

Additional information on Methyl 2-((3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)oxy)acetate

Methyl 2-((3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-5-yl)oxy)acetate: A Comprehensive Overview

Methyl 2-(...)-acetate, also known by its CAS number 1823183-97-6, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate moiety, further connected to an oxadiazole ring system. The oxadiazole ring is substituted with a chlorinated pyridine group and a trifluoromethyl group, making it a highly functionalized molecule with potential for diverse interactions.

The synthesis of Methyl 2-(...)-acetate involves multi-step reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient pathways for the preparation of such compounds, leveraging catalytic processes and green chemistry principles to minimize environmental impact. These methods are particularly relevant in the context of increasing demand for sustainable chemical manufacturing practices.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of the oxadiazole ring and the trifluoromethyl group imparts unique electronic properties to the molecule, making it a valuable building block in drug discovery programs. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways, highlighting its potential as a lead compound for therapeutic development.

In addition to its role in pharmaceutical research, Methyl 2-(...)-acetate has also found applications in agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Recent research has explored its potential as a ligand in transition metal-catalyzed reactions, demonstrating enhanced catalytic efficiency compared to traditional ligands.

The structural complexity of this compound also lends itself to investigations into its photophysical properties. Studies have revealed that certain derivatives exhibit strong fluorescence under specific conditions, suggesting their utility in sensing applications or as components in optoelectronic devices. This dual functionality underscores the versatility of Methyl 2-(...)-acetate across multiple disciplines.

From an analytical standpoint, the characterization of this compound has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools have enabled researchers to confirm the molecular structure and purity with high precision, ensuring reliability in downstream applications.

In conclusion, Methyl 2-(...)-acetate (CAS No. 1823183-97-6) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging implications across scientific domains. As research continues to uncover new facets of its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.